Cas no 2034486-55-8 (N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide
• CAS No: 2034486-55-8
• MF: C₁₅H₁₄F₃N₃O₂S
• MW: 357.3508
• CID: 5351282
• Update Time: 2023-11-21

N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl]ethyl]thiophene-3-carboxamide
• N-(2-(4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl)ethyl)thiophene-3-carboxamide
• N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C15H14F3N3O2S/c16-15(17,18)13-10-7-23-5-2-11(10)20-12(21-13)1-4-19-14(22)9-3-6-24-8-9/h3,6,8H,1-2,4-5,7H2,(H,19,22)
• InChI Key： NXGIZGCWYBYVRV-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C([H])([H])C1N=C(C(F)(F)F)C2C([H])([H])OC([H])([H])C([H])([H])C=2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyrimidines